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Compound of Interest

Compound Name: Chromium(III) acetate

Cat. No.: B085849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for

chromium(III) acetate, intended for use by professionals in research and drug development.

The information is compiled from various safety data sheets and scientific literature to ensure a

thorough understanding of the potential hazards, handling procedures, and emergency

responses associated with this compound.

Chemical and Physical Properties
Chromium(III) acetate, with the chemical formula Cr(C₂H₃O₂)₃, typically appears as a grayish-

green to blue-green powder or paste.[1] It is used in various industrial applications, including

textile dyeing, tanning, and as a catalyst.

Hazard Identification and Classification
Chromium(III) acetate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary health concerns are related to

skin sensitization and irritation, as well as potential organ damage with prolonged or repeated

exposure.

Table 1: GHS Hazard Classification for Chromium(III) Acetate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]

Skin Sensitization 1, 1A, 1B
H317: May cause an allergic

skin reaction.[2][3][4]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[2]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[2]

Specific Target Organ Toxicity,

Repeated Exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[2]

Toxicological Information
The toxicity of chromium compounds is highly dependent on their oxidation state. Chromium(III)

is generally considered less toxic than hexavalent chromium (Cr(VI)) because Cr(VI) can more

easily penetrate cell membranes.[5][6] Once inside the cell, Cr(VI) is reduced to the more

reactive Cr(III) state, which can then interact with cellular macromolecules.[6][7]

Table 2: Acute Toxicity Data

Endpoint Value Species Reference

LD50, Oral 2365 mg/kg Rat [8]

Mechanism of Skin Sensitization
Chromium is a known skin sensitizer.[9] The mechanism involves the penetration of chromium

ions through the skin, where they can form complexes with skin proteins.[10] This hapten-

protein complex is then recognized by the immune system, leading to an allergic response
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upon subsequent exposures.[5][10] The Adverse Outcome Pathway (AOP) for skin

sensitization involves key events such as the molecular binding to skin proteins, activation of

keratinocytes, and activation of dendritic cells.[11]
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Adverse Outcome Pathway: Skin Sensitization

Molecular Initiating Event:
Covalent Binding to Skin Proteins

Key Event 2:
Keratinocyte Activation

haptenation Key Event 3:
Dendritic Cell Activation

pro-inflammatory signals Key Event 4:
T-Cell Proliferation and Differentiation

antigen presentation Adverse Outcome:
Allergic Contact Dermatitis

inflammatory response

Workflow: Acute Oral Toxicity (OECD 401)
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Workflow: Bacterial Reverse Mutation (Ames) Test

Prepare Bacterial Strains
(e.g., S. typhimurium)

Expose Bacteria to Test Substance
(+/- S9 Metabolic Activation)
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Data Analysis
(Compare to Control)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.news-medical.net/health/Chromium-Allergy.aspx
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/chromium/physiologic_effects_of_chromium_exposure.html
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/chromium/physiologic_effects_of_chromium_exposure.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6737927/
https://www.oecd.org/en/publications/2022/06/test-no-442d-in-vitro-skin-sensitisation_g1g507d0.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5901407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5901407/
https://www.wyndly.com/blogs/learn/allergic-reaction-to-chromium
https://x-cellr8.com/regulatory-safety-testing/skin-sensitisation-testing/
https://www.benchchem.com/product/b085849#health-and-safety-information-for-chromium-iii-acetate
https://www.benchchem.com/product/b085849#health-and-safety-information-for-chromium-iii-acetate
https://www.benchchem.com/product/b085849#health-and-safety-information-for-chromium-iii-acetate
https://www.benchchem.com/product/b085849#health-and-safety-information-for-chromium-iii-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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